4-((2-((2-amino-2-oxoethyl)thio)-4-oxoquinazolin-3(4H)-yl)methyl)-N-propylbenzamide

• IUPAC Name: 4-[[2-(2-amino-2-oxoethyl)sulfanyl-4-oxoquinazolin-3-yl]methyl]-N-propylbenzamide
• InChI: InChI=1S/C21H22N4O3S/c1-2-11-23-19(27)15-9-7-14(8-10-15)12-25-20(28)16-5-3-4-6-17(16)24-21(25)29-13-18(22)26/h3-10H,2,11-13H2,1H3,(H2,22,26)(H,23,27)
• InChI Key: TXVDFPMCQNHORE-UHFFFAOYSA-N
• Canonical SMILES: CCCNC(=O)C1=CC=C(C=C1)CN2C(=O)C3=CC=CC=C3N=C2SCC(=O)N
• Molecular Formula: C21H22N4O3S
• Molecular Weight: 410.5 g/mol

Description

4-((2-((2-amino-2-oxoethyl)thio)-4-oxoquinazolin-3(4H)-yl)methyl)-N-propylbenzamide is a useful research compound. Its molecular formula is C21H22N4O3S and its molecular weight is 410.49. The purity is usually 95%.
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Scientific Research Applications

Synthesis of Quinazoline Derivatives

Research into the synthesis of quinazoline derivatives has shown a variety of methods and applications, including the development of novel catalysts, green chemistry approaches, and the synthesis of potentially biologically active compounds. For instance, the use of glycerol-based ionic liquids with a boron core has been described as a highly efficient and reusable medium for the synthesis of quinazolinones, highlighting the interest in environmentally friendly and sustainable chemical processes (Safaei et al., 2013).

Biological Activities and Applications

The biological activity of quinazoline derivatives has been a significant area of interest, with studies exploring their potential as anticancer, anticonvulsant, and antimicrobial agents. For example, novel thioquinazolinone-based 2-aminobenzamide derivatives have been synthesized and evaluated as potent histone deacetylase (HDAC) inhibitors, showing promising antiproliferative activities against several human cancer cell lines (Cheng et al., 2019). Another study highlighted the synthesis of new thioxoquinazolinone derivatives and their evaluation for anticonvulsant and antimicrobial activities, further underscoring the versatility of quinazoline derivatives in medicinal chemistry (Rajasekaran et al., 2013).

Antioxidant Properties

Quinazolin derivatives have also been studied for their antioxidant properties. Research into the synthesis and characterization of such compounds has revealed their potential as effective scavengers of free radicals, suggesting applications in addressing oxidative stress-related conditions (Al-azawi, 2016).